1-(2,2,4-Trimethyl-[1,3]dioxolan-4-yl)ethanone

• Molecular Formula: C8H14O3
• Molecular Weight: 158.19 g/mol
• IUPAC Name: 1-(2,2,4-trimethyl-1,3-dioxolan-4-yl)ethanone
• InChI: InChI=1S/C8H14O3/c1-6(9)8(4)5-10-7(2,3)11-8/h5H2,1-4H3
• InChI Key: PROWDBROCAAAFW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1(COC(O1)(C)C)C

Description

1-(2,2,4-Trimethyl-[1,3]dioxolan-4-yl)ethanone is a useful research compound. Its molecular formula is C8H14O3 and its molecular weight is 158.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 3,4-dihydroxy-3-methylbutan-2-one (4.13 g, 35 mmol), acetone (25 ml) and p-toluenesulfonic acid monohydrate (33 mg, 0.18 mmol) in isohexane (75 ml) was heated in a Dean-Stark apparatus for 10 h. The solvent was removed by distillation at atmospheric pressure and the residue purified by chromatography on silica gel. Elution with 50% ether in isohexane afforded 1-(2,2,4-trimethyl-[1,3]dioxolan-4-yl)ethanone as a pale yellow liquid (5.1 g, 92%): δH (360 MHz, d6-DMSO) 1.29 (3H, s), 1.34 (3H, s), 1.36 (3H, s), 2.20 (3H, s), 3.69 (1H, d, J 9), 4.18 (1H, d, J 9).